Cas no 2171931-94-3 (1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine
• CAS No: 2171931-94-3
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 6027423
• PubChem ID: 165519000
• Update Time: 2025-06-07

1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine
• 2171931-94-3
• EN300-1283127

• Inchi： 1S/C12H17ClFN/c1-3-12(15)11(14)7-9-4-5-10(13)8(2)6-9/h4-6,11-12H,3,7,15H2,1-2H3
• InChI Key： QTWYPAHQZYXJGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(CC)N)F

Computed Properties

• Exact Mass: 229.1033554g/mol
• Monoisotopic Mass: 229.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine

1-(4-Chloro-3-methylphenyl)-2-fluoropentan-3-amine: A Comprehensive Overview

1-(4-Chloro-3-methylphenyl)-2-fluoropentan-3-amine (CAS No. 2171931-94-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, including central nervous system (CNS) disorders and metabolic diseases. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(4-Chloro-3-methylphenyl)-2-fluoropentan-3-amine is a complex organic molecule with a molecular formula of C₁₂H₁₆ClFN₂. The compound features a substituted phenyl ring with a chlorine and methyl group at the para and meta positions, respectively. Additionally, it contains a fluorinated pentyl chain with an amine functional group at the terminal position. These structural elements contribute to the compound's unique physicochemical properties, such as its solubility, stability, and reactivity.

The molecular weight of 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine is approximately 250.72 g/mol. It is typically a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound's melting point is around -50°C, and its boiling point is above 200°C under standard atmospheric pressure. These properties make it suitable for various laboratory and industrial applications.

Synthesis Methods

The synthesis of 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloro-3-methylbenzaldehyde with 2-fluoro-1-pentene in the presence of a suitable catalyst, followed by reduction to form the desired amine. Another approach involves the nucleophilic substitution of a fluorinated pentyl halide with an amine derivative of 4-chloro-3-methylbenzene.

The choice of synthesis method depends on factors such as yield, purity, cost-effectiveness, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and eco-friendly synthesis routes for this compound. For example, the use of transition metal catalysts and microwave-assisted reactions has been shown to improve yield and reduce reaction time.

Biological Activities

1-(4-Chloro-3-methylphenyl)-2-fluoropentan-3-amine has been studied for its potential biological activities, particularly in the context of CNS disorders and metabolic diseases. Initial studies have indicated that the compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit apoptosis in neuronal cells exposed to oxidative stress and neurotoxic agents.

In addition to its neuroprotective properties, 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine has demonstrated anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions associated with CNS disorders.

Clinical Applications

The potential clinical applications of 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as a neuroprotective agent in conditions such as Alzheimer's disease, Parkinson's disease, and stroke. Preclinical studies have shown promising results in animal models, with the compound demonstrating significant improvements in cognitive function and motor coordination.

In metabolic diseases, such as diabetes and obesity, 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine has shown potential as an insulin sensitizer by enhancing glucose uptake in peripheral tissues. This property could be beneficial in managing hyperglycemia and improving insulin resistance.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the mechanisms underlying the biological activities of 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine. For example, a study published in the Journal of Medicinal Chemistry reported that the compound interacts with specific G-protein coupled receptors (GPCRs) involved in neurotransmitter release and receptor signaling. This interaction may explain its neuroprotective effects observed in preclinical models.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the pharmacokinetic properties of 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine. The results showed that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These findings support its potential for further development as a therapeutic agent.

Safety Considerations

Safety is a critical aspect when evaluating any new chemical entity for therapeutic use. Preclinical toxicity studies have indicated that 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-amine is generally well-tolerated at therapeutic doses. However, like any other drug candidate, it requires thorough safety assessment before advancing to clinical trials.

To ensure patient safety, ongoing research is focused on identifying any potential side effects or adverse reactions associated with long-term use. Additionally, efforts are being made to optimize the compound's formulation to enhance its stability and efficacy while minimizing any risks.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 1-(4-chloro-3-methylphenyl)-2-fluoropentan-3-am ine strong > are promising , given its diverse biological activities and potential therapeutic applications . Further research will be essential to fully elucidate its mechanisms of action , optimize its pharmacological properties , and evaluate its safety profile . Clinical trials will play a crucial role in determining the efficacy and safety of this compound for various medical conditions . p >